2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide

• IUPAC Name: 2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C15H21NO2/c1-11-5-7-13(8-6-11)10-15(17)16-12(2)14-4-3-9-18-14/h5-8,12,14H,3-4,9-10H2,1-2H3,(H,16,17)
• InChI Key: OSQAUKKBSOKXSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC(C)C2CCCO2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide is an organic compound with a complex structure, featuring both aromatic and heterocyclic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide typically involves the reaction of 4-methylphenylamine with 2-oxolane carboxylic acid under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

On an industrial scale, the production of 2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide: shares structural similarities with other amides and aromatic compounds.

N-(4-methylphenyl)-2-oxolaneacetamide: A closely related compound with similar functional groups.

4-methylphenylacetamide: Another similar compound with a simpler structure.

Uniqueness

The uniqueness of 2-(4-methylphenyl)-N-[1-(oxolan-2-yl)ethyl]acetamide lies in its specific combination of aromatic and heterocyclic components, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.